Cas no 31786-73-9 (1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1))

1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) structure
31786-73-9 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
CAS No:31786-73-9
MF:C13H19BrN2O3S2
MW:395.335560083389
CID:320256
PubChem ID:208209
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,2-[4-[(2-mercaptoethyl)amino]butyl]-, 1,1-dioxide, hydrobromide (1:1)
    • 1,1-dioxo-2-[4-(2-sulfanylethylamino)butyl]-1,2-benzothiazol-3-one,hydrobromide
    • 2-(4-(3-Oxo-1,2-benzisothiazolin-2-yl)butylamino)ethanethiol, S,S-dioxide, hydrogen bromide
    • 31786-73-9
    • DTXSID30185657
    • Ethanethiol, 2-(4-(3-oxo-1,2-benzisothiazolin-2-yl)butylamino)-, S,S-dioxide, hydrobromide
    • Inchi: 1S/C13H18N2O3S2.BrH/c16-13-11-5-1-2-6-12(11)20(17,18)15(13)9-4-3-7-14-8-10-19;/h1-2,5-6,14,19H,3-4,7-10H2;1H
    • InChI Key: WZOHVOAHMABJFY-UHFFFAOYSA-N
    • SMILES: Br.S1(C2C=CC=CC=2C(N1CCCCNCCS)=O)(=O)=O

Computed Properties

  • Exact Mass: 394.00217
  • Monoisotopic Mass: 394.00205g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 433
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • PSA: 66.48
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